Cas no 84633-34-1 (Asparanin B)

• Product Name: Asparanin B
• CAS No: 84633-34-1
• MF: C₄₅H₇₄O₁₇
• MW: 887.058876514435
• CID: 1825272
• PubChem ID: 329824829
• Update Time: 2024-12-09

Asparanin B Chemical and Physical Properties

Names and Identifiers

• spirostan-3-yl 6-deoxyhexopyranosyl-(1->4)-[hexopyranosyl-(1->2)]hexopyranoside
• Shatavarin IV
• 3β,5β,25S)-Spirostan-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→2)]-β-D-glucopyranoside
• Asparanin B
• Curillin H
• (3β,5β,25S)-Spirostan-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→2)]-β-D-glucopyranoside (ACI)
• Spirostan-3-ol; (3β,5β,22S,25S)-form, 3-O-[β-D-Glucopyranosyl-(1->2)-[α-L-rhamnopyranosyl-(1->4)]-β-D-glucopyranoside]
• (+)-Asparinin B
• Spirostan-3-ol; (3β,5β,25S)-form, 3-O-[α-L-Rhamnopyranosyl-(1->4)-[β-D-glucopyranosyl-(1->2)]-β-D-glucopyranoside]
• Sarsasapogenin 3-O-4G-rhamnosylsophoroside
• (-)-Shatavarin VI
• Shatavarin VI
• Asparinin B
• Shatavarin IV(Asparanin B)
• Q27108242
• UNII-Z905922Y1P
• DTXSID501317487
• C08912
• beta-D-Glucopyranoside, (3beta,5beta,25S)-spirostan-3-ylO-6-deoxy-alpha-L-mannopyranosyl-(1->4)-O-(beta-D-glucopyranosyl-(1->2))-
• Z905922Y1P
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,5.BETA.,25S)-SPIROSTAN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->4)-O-(.BETA.-D-GLUCOPYRANOSYL-(1->2))-
• HY-N8804
• 113982-32-4
• SESAMOL(RG)
• CS-0149101
• CHEBI:9039
• 84633-34-1
• (2S,3R,4R,5R,6S)-2-[(2R,3S,4S,5R,6R)-4-hydroxy-2-(hydroxymethyl)-6-[(1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• AKOS040762337
• Asparanin B, >=90% (LC/MS-ELSD)

• Inchi： 1S/C45H74O17/c1-19-8-13-45(55-18-19)20(2)30-27(62-45)15-26-24-7-6-22-14-23(9-11-43(22,4)25(24)10-12-44(26,30)5)57-42-39(61-41-36(53)34(51)32(49)28(16-46)58-41)37(54)38(29(17-47)59-42)60-40-35(52)33(50)31(48)21(3)56-40/h19-42,46-54H,6-18H2,1-5H3/t19-,20-,21-,22+,23-,24+,25-,26-,27-,28+,29+,30-,31-,32+,33+,34-,35+,36+,37-,38+,39+,40-,41-,42+,43-,44-,45+/m0/s1
• InChI Key： BCUDKRWNGQAFLF-PJFZGHSASA-N
• SMILES： C[C@]12CC[C@@H]3[C@]4(CC[C@H](O[C@@H]5O[C@H](CO)[C@@H](O[C@@H]6O[C@@H](C)[C@H](O)[C@@H](O)[C@H]6O)[C@H](O)[C@H]5O[C@H]5[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O5)C[C@H]4CC[C@H]3[C@@H]1C[C@@H]1O[C@@]3(OC[C@@H](C)CC3)[C@H]([C@H]21)C)C

Computed Properties

• Exact Mass: 886.49260089g/mol
• Monoisotopic Mass: 886.49260089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 62
• Rotatable Bond Count: 8
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 256Ų

Experimental Properties

• Density: 1.41
• Melting Point: 188-189℃

Asparanin B Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins